Cas no 805950-17-8 (1-(6-aminohexyl)sulfanylethan-1-one)

• Product Name: 1-(6-aminohexyl)sulfanylethan-1-one
• CAS No: 805950-17-8
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 705349
• PubChem ID: 71421168
• Update Time: 2025-04-19

1-(6-aminohexyl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(6-aminohexyl) ester
• S-(6-aminohexyl) ethanethioate
• 1-(6-aminohexyl)sulfanylethan-1-one
• 1-acetylmercapto-6-amino-hexane
• EN300-151842
• 805950-17-8
• 1-[(6-Aminohexyl)sulfanyl]ethan-1-one
• SCHEMBL18827229
• DTXSID10840333

• Inchi： 1S/C8H17NOS/c1-8(10)11-7-5-3-2-4-6-9/h2-7,9H2,1H3
• InChI Key： CVJRFXDLOMOAGV-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCCCCCN

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters